Tert-butyl 1-(5-formylthiazol-2-yl)ethylcarbamate

• Molecular Formula: C11H16N2O3S
• Molecular Weight: 256.32 g/mol
• IUPAC Name: tert-butyl N-[1-(5-formyl-1,3-thiazol-2-yl)ethyl]carbamate
• InChI: InChI=1S/C11H16N2O3S/c1-7(9-12-5-8(6-14)17-9)13-10(15)16-11(2,3)4/h5-7H,1-4H3,(H,13,15)
• InChI Key: KIEWTMYHNCZZBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=C(S1)C=O)NC(=O)OC(C)(C)C

Description

Tert-butyl 1-(5-formylthiazol-2-yl)ethylcarbamate is a useful research compound. Its molecular formula is C11H16N2O3S and its molecular weight is 256.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (S)-tert-butyl 1-amino-1-thioxopropan-2-ylcarbamate (6.9 g, 0.03 mol), 2-chloromalonaldehyde (5.2 g, 0.049 mol) and magnesium carbonate (2.76 g, 0.03 mol) in 1,4-dioxane (400 mL) was heated at 60° C. for 3 hours and further at room temperature overnight. The reaction mixture was concentrated and the residue purified by column chromatography (50-80% EtOAc/hexane) to afford tert-butyl 1-(5-formylthiazol-2-yl)ethylcarbamate (5.5 g, 64%). LC-MS: (FA) ES+ 257.